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Compound of Interest

Compound Name: Ethanol, 2,2,2-trichloro-, formate

CAS No.: 82998-20-7

Cat. No.: B12086313

Get Quote

Part 1: Executive Summary & Immediate Action
Ethanol, 2,2,2-trichloro-, formate (CAS: 3206-62-2) is a halogenated ester used primarily as

a protecting group reagent or intermediate.[1][2] Unlike standard organic solvents, it presents a

dual hazard profile: chlorinated toxicity and hydrolytic instability.[1]

Critical Operational Directive:

NEVER dispose of this compound down the drain.[2][3]

NEVER mix with non-halogenated solvents (e.g., Acetone, Methanol) unless unavoidable;

doing so reclassifies the entire volume as "Halogenated Waste," significantly increasing

disposal costs.[1]

NEVER mix with strong bases (NaOH, KOH) or aqueous waste, as this triggers rapid

hydrolysis, releasing Formic Acid (corrosive) and 2,2,2-Trichloroethanol (sedative/hypnotic

toxin).[1]

Emergency Spill Response (Immediate)
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If a spill occurs (>50 mL), execute the following immediately:

Evacuate: Clear the immediate area of personnel.

Ventilate: Activate fume hoods and open windows if safe.

PPE: Don Nitrile gloves (double layer), safety goggles, and a lab coat.[1] If outside a fume

hood, use a half-mask respirator with organic vapor cartridges.[2]

Contain: Use Vermiculite or Dry Sand. Do NOT use water or combustible materials

(sawdust).

Part 2: Chemical Profile & Hazard Identification
Understanding the "Why" behind the protocol is essential for safety. This compound is not just

a solvent; it is a reactive ester.

Physicochemical Data Table
Property Specification Operational Implication

Chemical Name 2,2,2-Trichloroethyl formate
Official shipping/manifest

name.

Structure Cl₃C-CH₂-O-CHO
High chlorine content requires

specific incineration.[2]

Molecular Weight 177.41 g/mol
Heavy vapor; accumulates in

low-lying areas.[2]

Hydrolysis Products
Formic Acid + 2,2,2-

Trichloroethanol

Risk: Acid generation and

formation of a CNS

depressant.[1][2]

Solubility
Organic solvents (Soluble),

Water (Decomposes)

Protocol: Keep dry.[1] Store

under inert gas if possible.

Waste Category Halogenated Organic
Must be segregated from non-

halogenated streams.[3][4]
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Mechanism of Hazard: The Hydrolysis Trap
Many researchers treat formates as stable esters.[2] However, the electron-withdrawing effect

of the trichloromethyl group (

) makes the ester bond susceptible to cleavage.[1][2]

In the presence of moisture/base:

[1][2]

Result: The waste container pressurizes (CO release from formic acid decomposition) and

becomes acidic. The byproduct, Trichloroethanol, is a controlled substance analog (sedative)

with significant toxicity.[1]

Part 3: Disposal Workflow & Segregation
Step-by-Step Disposal Protocol
1. Waste Categorization
Classify this material strictly as Halogenated Solvent Waste. Even if the volume is small, the

chlorine atoms prevent it from being burned in standard fuel-blending kilns.[2] It requires high-

temperature incineration (>1100°C) to prevent dioxin formation.[2]

2. Segregation Strategy
Container: Use High-Density Polyethylene (HDPE) or Glass containers. Avoid metal cans if

moisture is present (corrosion risk).

Labeling: Mark clearly as "HAZARDOUS WASTE - HALOGENATED ORGANIC."

Additives: If the waste is acidic (due to partial hydrolysis), neutralize carefully with solid

Sodium Bicarbonate (

) before sealing, but vent frequently to release

.[1]

3. Decision Logic Diagram
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The following flow explains the decision process for segregating this specific chemical.

Operational Logic

Waste: 2,2,2-Trichloroethyl formate

Is it mixed with other solvents?

Is the mixture >1% Halogenated?

Yes

Do NOT Dilute.
Segregate immediately.

No (Pure)

Stream A: Halogenated Organic Waste
(High Cost Stream)

Yes

Stream B: Non-Halogenated Waste
(Fuel Blending)

No (Trace <0.1%)

Label: Contains Trichloroethanol/Formate.
Check pH (Hydrolysis Risk).

Final Disposal:
High-Temp Rotary Kiln Incineration

(w/ HCl Scrubber)

Click to download full resolution via product page

Figure 1: Decision tree for segregating halogenated formate waste. Note that "dilution is not the

solution" for halogenated waste; mixing it with non-halogenated solvents simply increases the

volume of expensive-to-treat waste.[2]

Part 4: Regulatory Compliance & Transport
When preparing the waste manifest, use the following codes. Note that while 2,2,2-

trichloroethyl formate is not explicitly "P" or "U" listed by name in 40 CFR 261.33, it defaults to

characteristic and general halogenated codes.[1][2]
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Regulatory Body Code/Classification Description

EPA (RCRA) D001 (Potential)
Ignitable (if flash point <60°C).

[1][2]

EPA (RCRA) D002 (Potential) Corrosive (if hydrolyzed).[1]

EPA (RCRA) F001/F002

Only if mixed with listed spent

halogenated solvents (e.g.,

DCM).[1] Otherwise, manage

as "Halogenated Organic

N.O.S."

DOT (Transport) UN 2810

Toxic liquid, organic, n.o.s.

(contains 2,2,2-trichloroethyl

formate).[1]

DOT (Alt) UN 3277

Chloroformates, toxic,

corrosive, n.o.s.[1] (Use only if

the waste contains the

chloroformate precursor).

Manifesting Note: Always list the principal constituents. If the waste is 90% Acetone and 10%

Trichloroethyl formate, the proper shipping name must reflect the Flammable (Acetone) and

Toxic (Trichloroethyl formate) hazards, usually resulting in a UN 1992 (Flammable liquid, toxic,

n.o.s.) classification.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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